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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzonitrile

Cat. No.: B046890

An In-depth Examination of a Key Pharmaceutical Intermediate

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical intermediates is paramount. This guide provides a detailed
overview of 3-Bromo-4-methoxybenzonitrile, a crucial building block in the synthesis of
various pharmaceutical and agrochemical compounds. This document will explore its chemical
properties, synthesis protocols, and safety considerations, presenting data in a clear and
accessible format.

Nomenclature and Identification

It is important to note that "2-Bromo-4-cyanoanisole" is a recognized synonym for 3-Bromo-4-
methoxybenzonitrile[1]. This guide will primarily use the IUPAC name, 3-Bromo-4-
methoxybenzonitrile, for clarity.

Physicochemical Properties

3-Bromo-4-methoxybenzonitrile is a white to light yellow crystalline powder at room
temperature[2][3]. Its key physical and chemical properties are summarized in the table below.
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Property Value References
CAS Number 117572-79-9 [2][4]
Molecular Formula CsHeBrNO [2][5]
Molecular Weight 212.04 g/mol [5]
Melting Point 122-124 °C [2][4]
White to light yellow to light
Appearance
orange powder/crystal
Purity >98.0% (GC) / min. 99% [6]
Soluble in methanol and other
Solubility organic solvents like alcohols [2][4]
and esters.
Density 1.4 g/cm3 [3]

Applications in Research and Development

3-Bromo-4-methoxybenzonitrile serves as a vital intermediate in organic synthesis[2]. Its
utility is particularly noted in the preparation of biologically active compounds, including
pharmaceuticals, pesticides, and dyes[2]. The presence of bromo, methoxy, and nitrile
functional groups allows for a variety of chemical transformations, making it a versatile building
block for creating complex organic molecules[7]. It is specifically mentioned as being used to
prepare 3-bromo-2-iodo-4-methoxy-benzonitrile and as a pharmaceutical intermediate[4].

Experimental Protocols: Synthesis of 3-Bromo-4-
methoxybenzonitrile

A common method for the synthesis of 3-Bromo-4-methoxybenzonitrile involves the
methylation of 3-bromo-4-hydroxybenzonitrile.

Reaction:
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Synthesis of 3-Bromo-4-methoxybenzonitrile.

Detailed Methodology:

The synthesis is carried out by reacting 3-bromo-4-hydroxybenzonitrile with iodomethane in the
presence of potassium carbonate as a base, using acetonitrile as the solvent. The reaction
mixture is stirred for 6 hours at 25 °C. Progress is monitored by thin-layer chromatography
(TLC). Upon completion, the reaction mixture undergoes a liquid-liquid separation with ethyl
acetate and water. The collected organic phase is then washed with brine, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude
product. Final purification is achieved through fast column chromatography on silica gel using a
30% ethyl acetate in hexane solution as the eluent, resulting in an 89% yield of 3-bromo-4-
methoxybenzonitrile[4].

Safety and Handling
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3-Bromo-4-methoxybenzonitrile is classified as harmful and an irritant. It is toxic if swallowed
and harmful in contact with skin or if inhaled[1]. It can cause skin and serious eye irritation[5].

Hazard Statements:

H301/H302: Toxic or harmful if swallowed[3][5].

H312 + H332: Harmful in contact with skin or if inhaled[1].

H315: Causes skin irritation[5].

H319: Causes serious eye irritation[3][5].

H335: May cause respiratory irritation[5].
Precautionary Measures:

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a dust mask, should be worn during handling[2]. Work should be conducted in a
well-ventilated area. Avoid breathing dust and wash skin thoroughly after handling[1]. In case of
contact with eyes, rinse immediately with plenty of water and seek medical advice[2].

The logical workflow for handling this chemical is outlined below.
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Safe handling workflow for 3-Bromo-4-methoxybenzonitrile.

Storage and Stability
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3-Bromo-4-methoxybenzonitrile should be stored at room temperature, preferably in a cool,
dark place below 15°C. It is recommended to store it under an inert gas as it is sensitive to light
and air.

Conclusion

3-Bromo-4-methoxybenzonitrile is a valuable chemical intermediate with significant
applications in the pharmaceutical and agrochemical industries. Its versatile structure allows for
the synthesis of a wide range of complex molecules. A thorough understanding of its
properties, synthesis, and safe handling procedures, as outlined in this guide, is essential for
researchers and professionals working with this compound. Adherence to established
experimental protocols and safety measures will ensure its effective and safe utilization in
research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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